Cas no 22609-73-0 (Niludipine)

The effect of nilodipine is similar to that of nifedipine. The effect of expanding coronary artery is 3-10 times stronger than that of nifedipine, and the duration is 1 time longer. When heart rate and blood pressure drop, coronary flow still increases, which may be caused by the increase of venous reflux. It has no effect on myocardial oxygen consumption. It has a strong hypotensive effect, and has a lasting negative inotropic effect and negative frequency effect. It can be used in angina pectoris< Br>
Niludipine structure
Niludipine structure
Niludipine
22609-73-0
C25H34N2O8
490.54606
52112
89767

Niludipine Properties

Names and Identifiers

    • Niludipine
    • Bis(2-propoxyethyl) 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
    • (2-propoxyethyl)ester
    • 1,4-Dihydro-2,6-dimethyl-4-(m-nitrophenyl)-3,5-pyridinedicarboxylic acid bis(2-propoxyethyl) ester
    • 5-pyridinedicarboxylicacid,1,4-dihydro-2,6-dimethyl-4-(m-nitrophenyl)-bis
    • bay-a7168
    • bis(2-propoxyethyl)1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedi
    • niludipin
    • Niludipinum
    • Bis(2-propoxyethyl) 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylate
    • Niludipinum [INN-Latin]
    • CHEMBL2106840
    • Niludipine [INN:BAN]
    • UNII-9844OS3B0J
    • 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, bis(2-propoxyethyl) ester
    • 9844OS3B0J
    • DB09240
    • BRN 0504197
    • 22609-73-0
    • J-014781
    • DTXSID20945267
    • 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(m-nitrophenyl)-, bis(2-propoxyethyl) ester
    • Bis(2-propoxyethyl) 1,4-dihydro-2,6-dimethyl-4-(m-nitrophenyl)-3,5-pyridinedicarboxylate
    • bis(2-propoxyethyl) 2, 6-dimethyl-4-(3-nitrophenyl)-1, 4-dihydropyridine-3, 5-dicarboxylate
    • VZWXXKDFACOXNT-UHFFFAOYSA-N
    • Bay a-7168
    • Nilupidine
    • EINECS 245-120-6
    • NILUDIPINE [INN]
    • NILUDIPINE [MART.]
    • Niludipina
    • AKOS040753273
    • 3,5-Pyridinedicarboxylic acid,1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, bis(2-propoxyethyl) ester
    • Bay a 7168
    • Q7037475
    • BAY-a 7168
    • FT-0630488
    • Niludipina [INN-Spanish]
    • SCHEMBL691639
    • NS00051946
    • (+/-)-Niludipine; BAY-a 7168
    • ()-Niludipine; BAY-a 7168
    • DB-045954
    • 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, bis(2-propoxyethyl)ester
    • NILUDIPINE (MART.)
    • 3,5-bis(2-propoxyethyl) 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
    • Niludipinum (INN-Latin)
    • Niludipina (INN-Spanish)
    • bis(2-propoxyethyl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylate
    • niludipino
    • +Expand
    • VZWXXKDFACOXNT-UHFFFAOYSA-N
    • 1S/C25H34N2O8/c1-5-10-32-12-14-34-24(28)21-17(3)26-18(4)22(25(29)35-15-13-33-11-6-2)23(21)19-8-7-9-20(16-19)27(30)31/h7-9,16,23,26H,5-6,10-15H2,1-4H3
    • CCCOCCOC(C1=C(C)NC(C)=C(C(OCCOCCC)=O)C1C1=CC=CC([N+]([O-])=O)=C1)=O

Computed Properties

  • 490.23200
  • 1
  • 9
  • 15
  • 490.231516
  • 35
  • 754
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3.9
  • 129

Experimental Properties

  • 4.62120
  • 128.91000
  • 1.5500 (estimate)
  • 585.03°C (rough estimate)
  • 315.1ºC
  • 1.2745 (rough estimate)

Niludipine Related Literature

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